Cas no 1401415-83-5 (4-Isopropylnicotinic acid)

• Product Name: 4-Isopropylnicotinic acid
• CAS No: 1401415-83-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 4827008
• Update Time: 2025-10-31

4-Isopropylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylnicotinic acid
• GS2517

• Inchi： 1S/C9H11NO2/c1-6(2)7-3-4-10-5-8(7)9(11)12/h3-6H,1-2H3,(H,11,12)
• InChI Key： YSSWBRMMHVLAIK-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 4-Isopropylnicotinic acid

Recent Advances in the Study of 4-Isopropylnicotinic Acid (CAS: 1401415-83-5)

4-Isopropylnicotinic acid (CAS: 1401415-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, a derivative of nicotinic acid, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of 4-Isopropylnicotinic acid, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route for this compound, utilizing a catalytic asymmetric hydrogenation process. This method not only enhanced the efficiency of production but also reduced the environmental impact compared to traditional synthetic approaches. The study reported a yield of 85% and a purity of over 98%, making it a viable option for large-scale pharmaceutical applications.

In addition to its synthetic advancements, 4-Isopropylnicotinic acid has shown promising biological activities. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters investigated its potential as an anti-inflammatory agent. The results indicated that the compound exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. These findings suggest its potential utility in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in metabolic regulation. A 2024 study in the European Journal of Pharmacology explored the effects of 4-Isopropylnicotinic acid on glucose metabolism in diabetic animal models. The researchers observed a marked improvement in insulin sensitivity and a reduction in blood glucose levels, indicating its potential as a therapeutic agent for type 2 diabetes. The study also highlighted the compound's favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Despite these promising findings, challenges remain in the clinical translation of 4-Isopropylnicotinic acid. A recent review in Expert Opinion on Drug Discovery pointed out the need for further pharmacokinetic and toxicological studies to fully understand its behavior in humans. Additionally, the review emphasized the importance of optimizing the compound's bioavailability and formulation to enhance its therapeutic efficacy.

In conclusion, 4-Isopropylnicotinic acid (CAS: 1401415-83-5) represents a promising candidate for various therapeutic applications, including anti-inflammatory and metabolic disorders. Continued research efforts are essential to address the existing challenges and unlock its full potential in the pharmaceutical industry. The recent advancements in its synthesis and biological evaluation underscore its significance as a valuable compound in chemical biology and drug development.